Cas no 114877-91-7 (methyl (2S)-2-isothiocyanato-3-methylbutanoate)
114877-91-7 structure
Product Name:methyl (2S)-2-isothiocyanato-3-methylbutanoate
CAS No:114877-91-7
MF:C7H11NO2S
MW:173.23274064064
CID:208875
PubChem ID:7016574
Update Time:2025-04-19
methyl (2S)-2-isothiocyanato-3-methylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-isothiocyanato-3-methyl-, methyl ester, (2S)- (9CI)
- methyl 2-isothiocyanato-3-methylbutanoate
- methyl 2-isothiocyanato-3-methyl-butanoate
- Methyl 2-isothiocyanato-3-methylbutyrate
- methyl N-(thioxomethylidene)valinate
- methyl (2S)-2-isothiocyanato-3-methylbutanoate
- 114877-91-7
- EN300-1458809
- LS-04529
- FT-0638077
- AKOS003383280
- SCHEMBL1531190
- methyl N-(thioxomethylene)valinate
- valine, N-carbonothioyl-, methyl ester
- MFTMQIVHQZBFTC-UHFFFAOYSA-N
- AKOS017258604
- Methyl 2-isothiocyanato-3-methylbutanoate #
-
- MDL: MFCD09025710
- Inchi: 1S/C7H11NO2S/c1-5(2)6(8-4-11)7(9)10-3/h5-6H,1-3H3
- InChI Key: MFTMQIVHQZBFTC-UHFFFAOYSA-N
- SMILES: S=C=NC(C(=O)OC)C(C)C
Computed Properties
- Exact Mass: 173.05113
- Monoisotopic Mass: 173.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 70.8Ų
Experimental Properties
- Density: 1.08
- Boiling Point: 230.2°Cat760mmHg
- Flash Point: 93°C
- Refractive Index: 1.498
- PSA: 38.66
methyl (2S)-2-isothiocyanato-3-methylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1458883-0.05g |
methyl (2S)-2-isothiocyanato-3-methylbutanoate |
114877-91-7 | 0.05g |
$1737.0 | 2023-06-06 | ||
| Enamine | EN300-1458883-0.1g |
methyl (2S)-2-isothiocyanato-3-methylbutanoate |
114877-91-7 | 0.1g |
$1819.0 | 2023-06-06 | ||
| Enamine | EN300-1458883-0.25g |
methyl (2S)-2-isothiocyanato-3-methylbutanoate |
114877-91-7 | 0.25g |
$1902.0 | 2023-06-06 | ||
| Enamine | EN300-1458883-0.5g |
methyl (2S)-2-isothiocyanato-3-methylbutanoate |
114877-91-7 | 0.5g |
$1984.0 | 2023-06-06 | ||
| Enamine | EN300-1458883-1.0g |
methyl (2S)-2-isothiocyanato-3-methylbutanoate |
114877-91-7 | 1g |
$2068.0 | 2023-06-06 | ||
| Enamine | EN300-1458883-2.5g |
methyl (2S)-2-isothiocyanato-3-methylbutanoate |
114877-91-7 | 2.5g |
$4052.0 | 2023-06-06 | ||
| Enamine | EN300-1458883-5.0g |
methyl (2S)-2-isothiocyanato-3-methylbutanoate |
114877-91-7 | 5g |
$5995.0 | 2023-06-06 | ||
| Enamine | EN300-1458883-10.0g |
methyl (2S)-2-isothiocyanato-3-methylbutanoate |
114877-91-7 | 10g |
$8889.0 | 2023-06-06 | ||
| Enamine | EN300-1458883-50mg |
methyl (2S)-2-isothiocyanato-3-methylbutanoate |
114877-91-7 | 50mg |
$1737.0 | 2023-09-29 | ||
| Enamine | EN300-1458883-100mg |
methyl (2S)-2-isothiocyanato-3-methylbutanoate |
114877-91-7 | 100mg |
$1819.0 | 2023-09-29 |
methyl (2S)-2-isothiocyanato-3-methylbutanoate Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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